Cas no 306956-52-5 (3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde)

• Product Name: 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde
• CAS No: 306956-52-5
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5453813
• PubChem ID: 2070991
• Update Time: 2025-07-14

3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-[(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)oxy]benzaldehyde
• EN300-18139482
• Cambridge id 5940335
• CBMicro_013599
• 306956-52-5
• Oprea1_121178
• AKOS000536755
• 3-methoxy-4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yloxy)benzaldehyde
• CB06555
• 3-methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde
• Oprea1_484045
• Z31204935
• 3-methoxy-4-{8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-3-yloxy}benzaldehyde
• BIM-0013635.P001
• SMSF0010409
• STL306870
• 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde

• Inchi： 1S/C18H16N2O3S/c1-22-14-8-11(9-21)6-7-13(14)23-17-16-12-4-2-3-5-15(12)24-18(16)20-10-19-17/h6-10H,2-5H2,1H3
• InChI Key： VUNVFFWSPCLOHT-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)OC2C=CC(C=O)=CC=2OC)C2=C1CCCC2

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.3±50.0 °C(Predicted)
• pka: 2.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde

Introduction to 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde (CAS No. 306956-52-5)

3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde, with the CAS number 306956-52-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiophene core and a pyrimidine moiety, which contribute to its potential therapeutic applications.

The molecular structure of 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde consists of a benzothiophene ring fused with a tetrahydrobenzothiophene unit and a pyrimidine ring. The presence of the methoxy group at the 3-position and the aldehyde group at the 4-position further enhances its chemical reactivity and biological activity. These structural elements make it a promising candidate for various pharmacological studies.

Recent research has focused on the potential of 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia and astrocytes, which are known to contribute to neuroinflammation and neuronal damage.

In addition to its neuroprotective effects, 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific molecular targets such as Bcl-2 family proteins and cyclin-dependent kinases. These findings suggest that it may have therapeutic potential in the treatment of cancers such as breast cancer and lung cancer.

The pharmacokinetic properties of 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a suitable candidate for further clinical development.

To further explore the therapeutic potential of 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde (CAS No. 306956-52-5) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and clinicians alike. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.